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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644

A comprehensive search for a compound designated "C10-200" has revealed no specific
chemical entity with this identifier in publicly available scientific literature and databases. The
term appears to be ambiguous, with search results pointing to two distinct and unrelated
subjects: a class of biologically active organic molecules and a high-purity copper alloy.

For researchers, scientists, and drug development professionals, precise identification of a
chemical compound is the critical first step in accessing relevant data for synthesis, purification,
and biological evaluation. Without a specific chemical name, structure, or registry number, it is
not possible to provide an in-depth technical guide as requested.

The search for "C10-200" yielded information on:

e C-10 Non-Acetal Trioxane Dimers (TDs): These are complex synthetic compounds that have
demonstrated significant potential as anticancer and antimalarial agents. Research has
shown that these molecules can inhibit the growth of various cancer cell lines, including
prostate cancer, by inducing cell cycle arrest and apoptosis (programmed cell death). The
mechanism of action for some TDs involves the modulation of key proteins in cell cycle
regulation and apoptosis pathways. However, the designation "C10-200" is not used in the
available literature to refer to a specific compound within this class.

* UNS C10200 Oxygen-Free (OF) Copper: This is a high-purity grade of copper with excellent
electrical and thermal conductivity. It is produced under controlled conditions to minimize
oxygen content, making it suitable for a wide range of applications in electronics, vacuum
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technology, and other industrial fields. This is a metallic alloy and is not relevant to the field
of drug development and organic compound synthesis.

Given the context of the request—an in-depth technical guide for researchers in drug
development—it is plausible that the user is interested in a biologically active organic molecule.
The C-10 non-acetal trioxane dimers represent a class of compounds that would necessitate
detailed protocols for synthesis and purification. However, without a more specific identifier, any
attempt to provide a technical guide would be speculative and not based on factual data for a
compound named "C10-200".

To proceed with generating the requested in-depth technical guide, a more specific identifier for
the compound of interest is required. This could include:

A full chemical name according to IUPAC nomenclature.

A Chemical Abstracts Service (CAS) Registry Number.

A specific internal company code or trivial name that can be traced in the literature.

A chemical structure in any standard format (e.g., SMILES, InChl, or an image).

Upon receiving a specific identifier, a comprehensive guide on the synthesis, purification, and
biological activity of the target compound can be developed, including the requested data
tables, experimental protocols, and visualizations.

« To cite this document: BenchChem. [Unraveling "C10-200": A Need for Specificity in
Compound Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574644#c10-200-compound-synthesis-and-
purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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